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Compound of Interest

4-(Methoxymethyl)-4-
Compound Name:

methylpiperidine
CAS No.: 774224-63-4
Cat. No.: B3386921

Get Quote

Executive Summary & Structural Rationale

As a Senior Application Scientist, | frequently encounter 4,4-disubstituted piperidines in modern
drug discovery workflows. Compounds like 4-(methoxymethyl)-4-methylpiperidine (CAS:
774224-63-4, MW: 143.23 g/mol ) are highly valued for introducing sp3-rich, metabolically
stable pharmacophores into drug candidates.

To achieve definitive structural elucidation, we must dissect the molecule into three distinct
micro-environments:

e The Secondary Amine (Piperidine Ring): Dictates the basicity and primary ionization
pathway.

o The Quaternary Carbon (C4): Acts as an insulating node that simplifies spin-spin coupling.
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» The Ether Linkage (Methoxymethyl Group): Provides highly diagnostic vibrational and
electronic deshielding signatures.

This guide outlines the causality behind the spectroscopic behavior of this compound and
provides self-validating protocols for rigorous analytical characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Causality in Spin-System Isolation

The predictive power of NMR for this molecule lies in the quaternary nature of the C4 carbon.
Because C4 lacks protons, it acts as a magnetic boundary. This isolation prevents vicinal spin-
spin coupling ( 3J ) between the piperidine ring protons and the substituents at C4.
Consequently, the methylene protons of the methoxymethyl group (-CH=2-O-) and the C4-methyl
group (-CHs) collapse into sharp, highly diagnostic singlets[1].

Furthermore, the electronegative oxygen atom of the ether linkage strongly deshields the
adjacent protons and carbons through inductive withdrawal, pushing the -CH2z-O- carbon
resonance downfield to approximately 78 ppm[1]. The piperidine ring protons at C2/C6 and
C3/C5 exhibit complex multiplets due to axial-equatorial geminal ( 2J ) and vicinal ( 3J)
couplings[2].

Quantitative Data: NMR Assighments

Table 1: Predicted *H and 3C NMR Assignments (CDCls, 298 K)
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Chemical Shift
(ppm)

Nucleus
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Integration
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Causality
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Singlet

3H
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direct oxygen
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H ~3.20

Singlet

2H
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center.
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Multiplet

4H
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nitrogen.
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Broad Singlet

1H

N-H: Broadened
by quadrupolar
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D:z0.
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4H
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Singlet

3H
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shift.

C2, C6: Adjacent
13C ~42.0 - - to secondary

amine.

C3, C5: Aliphatic

13C ~35.0 - -
ring carbons.
C4: Quaternar
13C ~33.0 - - . Y
center.
C4-CHs:
13C ~22.0 - - Aliphatic methyl
carbon.

Vibrational Spectroscopy (FT-IR)

Infrared spectroscopy acts as an orthogonal validation system. The absence of a carbonyl
stretch (typically ~1700 cm~1) combined with the presence of a strong ether stretch confirms
the functional group integrity. The asymmetric C-O-C stretching vibration is highly diagnostic,
presenting as a strong band near 1100-1150 cm~1, directly confirming the methoxymethyl ether
linkage[3].

Table 2: Key FT-IR Absorptions

Wavenumber ) ] ] .
( , Intensity Functional Group Vibrational Mode
cm-
~3300 Medium, Broad Secondary Amine N-H Stretch
C-H
~2850 - 2960 Strong Aliphatic Chain Asymmetric/Symmetri
¢ Stretch
) ) ) ) C-H Bending
~1450 Medium Aliphatic Chain ) )
(Scissoring)
] ] C-O-C Asymmetric
~1100 - 1150 Strong Aliphatic Ether

Stretch
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Mass Spectrometry & Fragmentation Dynamics
lonization Causality

The basic secondary amine of the piperidine ring (pKa ~10-11) dictates the ionization strategy.
In positive Electrospray lonization (ESI+), the nitrogen readily accepts a proton, yielding a
dominant, stable pseudo-molecular ion [M+H]* at m/z 144.2[1].

Under 70 eV Electron lonization (EI-MS), the molecular ion (M*e) at m/z 143 undergoes
predictable fragmentation driven by the stability of the resulting carbocations. The quaternary

Loss of «CH3
m/z 128
g

Molecular lon (M+e) - 45 Da Loss of *CH20CH3
m/z 143 m/z 98

Alpha-Cleavage
Ring Opening

Click to download full resolution via product page

C4 center is a prime site for alpha-cleavage.

Mass Spectrometry (El) Fragmentation Pathways of 4-(Methoxymethyl)-4-methylpiperidine.

Standardized Analytical Workflows

To ensure absolute trustworthiness, every analytical protocol must be a self-validating system.
The following methodologies incorporate internal standards and background checks to
eliminate false positives.

NMR Sample Preparation and Acquisition

o Self-Validating Preparation: Dissolve 10-15 mg of the analyte in 0.6 mL of high-purity
deuterated chloroform (CDCIs). Crucially, ensure the solvent contains 0.03% v/v
Tetramethylsilane (TMS). The TMS peak at exactly 0.00 ppm acts as the internal self-
validation standard for chemical shift calibration[3].

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.mdpi.com/1420-3049/16/6/5113
https://www.benchchem.com/product/b3386921/docs?utm_src=pdf-body-img#comprehensive-spectroscopic-profiling-of-4-methoxymethyl-4-methylpiperidine-a-technical-whitepaper
https://www.benchchem.com/product/b3386921/docs?utm_src=pdf-body#comprehensive-spectroscopic-profiling-of-4-methoxymethyl-4-methylpiperidine-a-technical-whitepaper
https://pdf.benchchem.com/15251/Spectroscopic_data_of_4_Methoxymethyl_thiazole_NMR_IR_Mass_Spec.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3386921?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory
Check Availability & Pricing

e |nstrument Parameters:

o H NMR: Acquire on a 400 MHz spectrometer using a standard single-pulse sequence
(zg30). Use 16 scans with a 2-second relaxation delay to ensure complete longitudinal
relaxation (T1) of the isolated methyl protons[2].

o 183C NMR: Acquire at 100 MHz using a proton-decoupled sequence (zgpg30). Increase
scans to 21024 due to the low natural abundance of 13C and the long relaxation time of the

guaternary C4 carbon[3].

FT-IR (ATR Mode) Protocol

o Background Validation: Before sample introduction, record a background spectrum of the
clean, empty Attenuated Total Reflectance (ATR) crystal (diamond or ZnSe). This ensures
atmospheric CO2 and water vapor are digitally subtracted from the final data[3].

e Acquisition: Apply the neat sample directly to the crystal. Acquire 32 scans from 4000 to 400

cm~! at a resolution of 4 cm™1.

LC-MS Protocol

e Matrix Design: Dilute the sample to 1 pg/mL in LC-MS grade Methanol/Water (50:50). Add
0.1% Formic Acid. The formic acid acts as a proton donor, causally driving the equilibrium
toward the [M+H]* state for maximum ESI+ sensitivity[1].

e Acquisition: Inject 1 uL into the ESI source operating in positive mode (capillary voltage 3.0
kV, desolvation temperature 350°C). Scan from m/z 50 to 300.
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Sample Preparation
(Dissolution / Dilution)

NMR Spectroscopy FT-IR Spectroscopy Mass Spectrometry
(1H & 13C Acquisition) (ATR Mode) (ESI+ / EI-MS)

Data Synthesis &
Structural Elucidation

Click to download full resolution via product page
Standardized multi-modal spectroscopic workflow for structural validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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